(5-Bromooctan-4-yl)cyanamide
Description
(5-Bromooctan-4-yl)cyanamide is a synthetic cyanamide derivative characterized by a brominated octane backbone with a cyanamide functional group (-NHCN) at the 4-position. Cyanamides are nitrogen-rich compounds with applications in agrochemicals, pharmaceuticals, and organic synthesis. While natural cyanamides, such as those found in Vicia villosa subsp. varia, are biosynthesized from precursors like L-canavanine (a non-proteinogenic amino acid), synthetic derivatives like (5-Bromooctan-4-yl)cyanamide are typically engineered for enhanced stability, bioavailability, or reactivity .
Properties
CAS No. |
90304-08-8 |
|---|---|
Molecular Formula |
C9H17BrN2 |
Molecular Weight |
233.15 g/mol |
IUPAC Name |
5-bromooctan-4-ylcyanamide |
InChI |
InChI=1S/C9H17BrN2/c1-3-5-8(10)9(6-4-2)12-7-11/h8-9,12H,3-6H2,1-2H3 |
InChI Key |
ZFDOUSYBOCMGEB-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C(CCC)Br)NC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Cyanamide Derivatives
Cyanamides and their derivatives exhibit structural and functional diversity. Below is a comparative analysis of (5-Bromooctan-4-yl)cyanamide with key analogs:
Hydrogen Cyanamide (H₂NCN)
- Structure : Simplest cyanamide, lacking alkyl or halogen substituents.
- Applications : Widely used as a plant dormancy-breaking agent in agriculture (e.g., in Erger® and Syncron® formulations) .
- Hydrogen cyanamide’s high aqueous solubility limits its persistence in biological systems, whereas the brominated derivative’s hydrophobicity may prolong activity .
L-Canavanine
- Structure: Guanidinooxy amino acid (non-proteinogenic) found in legumes.
- Role: Natural precursor to cyanamide in Vicia villosa; contains a guanidino group structurally analogous to cyanamide’s -NHCN moiety .
- Key Differences: L-Canavanine serves as a biosynthetic precursor to cyanamide in plants, while (5-Bromooctan-4-yl)cyanamide is entirely synthetic. L-Canavanine’s metabolic conversion to cyanamide involves enzymatic cleavage of the guanidino group, a pathway absent in synthetic derivatives .
Nitrogen-Based Agrochemicals (e.g., Erger® + Activ Erger®)
- Composition: Nitrite salts and amino acids (high nitrogen content).
- Function : Promote endodormancy release in crops, similar to hydrogen cyanamide .
- Key Differences: Synthetic cyanamides like (5-Bromooctan-4-yl)cyanamide may offer targeted activity due to tailored substituents, whereas nitrogen-based formulations rely on broad nitrogen release.
Structural and Functional Data
| Compound | Molecular Formula | Key Functional Groups | Bioactivity/Applications | Source/Origin |
|---|---|---|---|---|
| (5-Bromooctan-4-yl)cyanamide | C₉H₁₆BrN₂ | -NHCN, Br-substituted alkane | Synthetic agrochemical candidate | Synthetic |
| Hydrogen Cyanamide | CH₂N₂ | -NHCN | Dormancy-breaking agent | Natural/Synthetic |
| L-Canavanine | C₅H₁₂N₄O₃ | Guanidinooxy group | Cyanamide precursor in plants | Natural (Legumes) |
| Erger® + Activ Erger® | Nitrite salts/amino acids | -NO₂, -NH₂ | Nitrogen-based dormancy regulators | Synthetic formulations |
Research Findings and Mechanistic Insights
- Biosynthetic Pathways : Natural cyanamide in Vicia villosa is derived from L-canavanine via enzymatic degradation, confirmed by ¹⁵N-labeling experiments . In contrast, synthetic cyanamides like (5-Bromooctan-4-yl)cyanamide lack such pathways and require chemical synthesis.
- Toxicity and Efficacy : Hydrogen cyanamide’s toxicity has driven demand for alternatives. While nitrogen-based agrochemicals (Table 1 in ) are safer, brominated cyanamides may offer a balance between efficacy and reduced environmental impact due to controlled release mechanisms.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
